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Compound of Interest

Compound Name:
Methyl 3-hydroxy-4,5-

dimethoxybenzoate

Cat. No.: B042087 Get Quote

An In-Depth Technical Guide to Methyl 3-hydroxy-4,5-dimethoxybenzoate

Introduction
Methyl 3-hydroxy-4,5-dimethoxybenzoate, with the CAS number 83011-43-2, is a chemical

compound that belongs to the family of benzoic acid esters.[1][2] It is a derivative of gallic acid

and is found in various natural sources, including Pinus sylvestris and Myricaria laxiflora.[3][4]

This compound has garnered interest in the scientific community due to its significant biological

activities, including antibacterial and antioxidant properties.[4][5][6] Its structural similarity to

other pharmacologically active compounds suggests its potential as a precursor or a scaffold in

drug discovery and development.

This technical guide provides a comprehensive overview of Methyl 3-hydroxy-4,5-
dimethoxybenzoate, including its chemical and physical properties, spectroscopic data,

synthesis protocols, and its role in biological signaling pathways. This document is intended for

researchers, scientists, and professionals in the field of drug development.

Chemical and Physical Properties
The fundamental properties of Methyl 3-hydroxy-4,5-dimethoxybenzoate are summarized in

the table below.
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Property Value Reference

CAS Number 83011-43-2 [1][2][3][7]

Molecular Formula C₁₀H₁₂O₅ [1][2][3][7]

Molecular Weight 212.20 g/mol [7]

IUPAC Name
methyl 3-hydroxy-4,5-

dimethoxybenzoate
[7]

Synonyms

3,4-Dimethoxy-5-

hydroxybenzoic acid methyl

ester, Methyl 4,5-dimethoxy-3-

hydroxybenzoate

[7]

Appearance
White to Almost white powder

to crystal
[8]

Melting Point 106.0 to 110.0 °C [8]

SMILES
COC(=O)c1cc(O)c(OC)c(OC)c

1
[3]

InChIKey
LCIFXEQPXQVBGL-

UHFFFAOYSA-N
[7]

Spectroscopic Data
Spectroscopic data is crucial for the identification and characterization of Methyl 3-hydroxy-
4,5-dimethoxybenzoate.

Spectroscopy Data Reference

¹³C NMR Spectra available [7]

GC-MS Spectra available [7]

Biological Activity and Applications
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Methyl 3-hydroxy-4,5-dimethoxybenzoate has demonstrated notable biological activities,

making it a compound of interest for further research and development.

Antibacterial Activity: It has been shown to exhibit significant antibacterial properties.[3][6]

Antioxidant Properties: The compound displays antioxidant activity, particularly in the

presence of hydrogen peroxide (H₂O₂).[3][4][5]

These properties suggest its potential use as a lead compound in the development of new

antibacterial and antioxidant agents.

Experimental Protocols
Synthesis of a Structurally Related Compound: 4-
Hydroxy-3-Methoxybenzoic Acid Methyl Ester (HMBME)
While a specific synthesis protocol for Methyl 3-hydroxy-4,5-dimethoxybenzoate was not

detailed in the provided search results, a method for a closely related compound, 4-Hydroxy-3-

Methoxybenzoic Acid Methyl Ester (HMBME), is described and can serve as a reference.[9]

Materials:

4-hydroxy-3-methoxybenzoic acid

Dry methanol

p-toluenesulfonic acid monohydrate

Hexane

Ethyl acetate

Procedure:

Dissolve 2 grams of 4-hydroxy-3-methoxybenzoic acid in 60 ml of dry methanol.

Add 5 mg of p-toluenesulfonic acid monohydrate to the solution.
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Reflux the reaction mixture for 24 hours.

Evaporate the solvent in vacuo.

Purify the residue using flash silica gel chromatography with a hexane/ethyl acetate (70:30)

mixture as the eluting solvent.

Identify the purified fractions by thin-layer chromatography on silica gel.

Combine the purified fractions and evaporate the solvent in vacuo to obtain HMBME.[9]

Role in Signaling Pathways
Research on analogues of Methyl 3-hydroxy-4,5-dimethoxybenzoate, such as 4-Hydroxy-3-

Methoxybenzoic Acid Methyl Ester (HMBME), has shed light on their potential mechanisms of

action in disease, particularly in cancer. HMBME has been shown to target the Akt/NFκB cell

survival signaling pathway, which is crucial in the progression of various cancers, including

prostate cancer.[9]

The Akt/NFκB pathway is a key regulator of cell survival, and its dysregulation is a hallmark of

many cancers. Akt, a serine/threonine kinase, promotes cell survival by inhibiting apoptosis.

NFκB is a transcription factor that also plays a critical role in promoting cell survival. HMBME

has been demonstrated to inhibit the proliferation of prostate cancer cells by inducing apoptosis

through the modulation of this pathway.[9]

Below is a diagram illustrating the simplified Akt/NFκB signaling pathway and the inhibitory

action of HMBME.
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Caption: Simplified Akt/NFκB signaling pathway and the inhibitory effect of HMBME.

Conclusion
Methyl 3-hydroxy-4,5-dimethoxybenzoate is a promising natural product with demonstrated

antibacterial and antioxidant activities. Its structural similarity to compounds with known

anticancer properties, such as HMBME, suggests that it may also possess therapeutic potential

in oncology through the modulation of key signaling pathways like Akt/NFκB. Further research

into the synthesis, biological evaluation, and mechanism of action of Methyl 3-hydroxy-4,5-
dimethoxybenzoate is warranted to fully elucidate its potential in drug discovery and

development.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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